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Compound of Interest

Compound Name: 3-Butoxy-1-propanol

Cat. No.: B156417

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of 3-Butoxy-1-propanol, a
propylene glycol ether, in the formulation of industrial cleaning agents. This document outlines
its key properties, functions, and includes experimental protocols for performance evaluation.

Introduction

3-Butoxy-1-propanol, also known as propylene glycol n-butyl ether (PnB), is a versatile and
effective solvent and coupling agent widely utilized in the formulation of industrial and
institutional cleaners.[1] Its amphiphilic nature, possessing both a hydrophilic hydroxyl group
and a hydrophobic butoxy group, allows it to dissolve a wide range of soils, including oils,
greases, and other organic residues.[1] This makes it a valuable component in heavy-duty
degreasers, hard surface cleaners, and all-purpose cleaning formulations.[2][3] Furthermore,
its properties as a coupling agent aid in stabilizing aqueous formulations containing various
surfactants and builders, ensuring product homogeneity.[4]

Physicochemical Properties of 3-Butoxy-1-propanol

A summary of the key physical and chemical properties of 3-Butoxy-1-propanol is presented
in Table 1. These properties are crucial for formulators to consider when developing new
cleaning products.
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Property Value Reference(s)
Chemical Formula C7H1602 [5]
Molecular Weight 132.20 g/mol [5]
CAS Number 10215-33-5 [5]
Appearance Colorless liquid [6]
Odor Mild, ether-like [6]
Boiling Point ~188 °C [6]
Flash Point ~85 °C (closed cup) [6]
Density ~0.87 g/cm? [6]
Kauri-Butanol (Kb) Value 96 [7]
Surface Tension 27.4 dynes/cm @ 25°C [7]
Solubility in Water 5.5 g in 100g water [8]

Key Functions in Industrial Cleaners

The primary roles of 3-Butoxy-1-propanol in industrial cleaning formulations are as a solvent
and a coupling agent.

e Solvent Action: 3-Butoxy-1-propanol possesses a high solvency power, as indicated by its
Kauri-butanol value of 96.[7] The Kauri-butanol value is a measure of the ability of a
hydrocarbon solvent to dissolve kauri gum, with higher values indicating stronger solvency.
[7] This property allows it to effectively dissolve and lift a variety of soils, including:

o Greases and oils[1]
o Waxes and resins[1]
o Inks and adhesives

o Coupling Agent: In aqueous cleaning formulations, 3-Butoxy-1-propanol acts as a
hydrotrope, or coupling agent. It improves the miscibility of otherwise immiscible
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components, such as surfactants and builders, in the water-based system.[4] This ensures
the final product is a stable, homogenous solution.

Example Formulations

The following are example formulations for industrial cleaners that can incorporate 3-Butoxy-1-
propanol. The concentration of 3-Butoxy-1-propanol can be adjusted based on the desired
performance characteristics.

Table 2: Example Formulation for a Heavy-Duty Degreaser

Ingredient Function Weight %
Water Diluent 72.0
Tetrapotassium Pyrophosphate ] o

Builder/Alkalinity 4.0
(TKPP)
Sodium Metasilicate ] o

Builder/Alkalinity 3.0
Pentahydrate
Potassium Hydroxide (45%) Alkalinity 10.0
Anionic/Nonionic Surfactant )

Detergency, Wetting 5.0
Blend
3-Butoxy-1-propanol (PnB) Solvent 3.0-8.0

Table 3: Example Formulation for a Hard Surface Cleaner
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Ingredient Function Weight %
Water Diluent 80.0 - 90.0
Nonionic Surfactant (e.g.,

Detergency 20-5.0
Alcohol Ethoxylate)
Chelating Agent (e.g., EDTA) Water Softener 0.5-2.0
3-Butoxy-1-propanol (PnB) Solvent & Coupling Agent 1.0-5.0
pH Adjuster (e.g., ]

) pH Control To desired pH

Monoethanolamine)
Fragrance & Dye Aesthetics g.s.

Experimental Protocols for Performance Evaluation

To assess the efficacy of industrial cleaners formulated with 3-Butoxy-1-propanol,
standardized testing methods are employed. Below are detailed protocols for key performance
evaluations.

Protocol for Determining Soil Removal Efficiency (ASTM
D4488)

This protocol is adapted from ASTM D4488 for testing the cleaning performance of products on
resilient flooring and washable walls.[9][10]

Objective: To quantify the ability of a cleaning formulation to remove a standardized soil from a
substrate.

Materials:

Gardner Straight Line Washability and Abrasion Machine[2]

White vinyl tiles (or other specified substrate)[9]

Standardized soil (e.g., Hucker's Soil Formulation)

Spectrophotometer or Colorimeter
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e Sponge or other specified applicator
Procedure:
o Substrate Preparation:
o Clean the vinyl tiles with a standard detergent and rinse thoroughly.
o Measure the initial reflectance (R1) of the clean, dry tiles using a spectrophotometer.
e Soiling:
o Apply a standardized amount of soil uniformly to a defined area of the tiles.

o Allow the soiled tiles to dry for a specified period (e.g., 24 hours) at a controlled
temperature and humidity.

o Measure the reflectance of the soiled tiles (Rz2).
e Cleaning:

Mount the soiled tile in the Gardner scrub tester.

o

[¢]

Saturate the sponge applicator with the test cleaning formulation.

[¢]

Scrub the tile for a set number of cycles (e.g., 20 cycles) with a defined pressure.

[e]

Rinse the tile with deionized water and allow it to dry completely.
o Evaluation:
o Measure the final reflectance (Rs) of the cleaned tile.

o Calculate the Soil Removal Efficiency (%) using the following formula: Efficiency (%) = [(R3
-R2) / (R1- R2)] x 100

Data Presentation: The results should be presented in a table comparing the soil removal
efficiency of different formulations.
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Table 4: Example Data Table for Soil Removal Efficiency

Average Soil
. 3-Butoxy-1- o L
Formulation ID Removal Efficiency Standard Deviation
propanol Conc. (%) (%)
0

Control (No Solvent) 0

Formulation A 2.0
Formulation B 4.0
Formulation C 6.0

Protocol for Evaluating Degreasing Performance
(Gardner Scrub Test)

This protocol utilizes the Gardner scrub tester to assess the ability of a formulation to remove
greasy soils.[11][12]

Objective: To evaluate the degreasing efficacy of a cleaning formulation.

Materials:

Gardner Straight Line Washability and Abrasion Machine

Stainless steel or ceramic coupons

Standardized greasy soil (e.g., a mixture of vegetable oil, animal fat, and mineral oil)

Analytical balance

Procedure:

e Coupon Preparation:

o Clean and weigh the coupons (W2).

e Soiling:
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o Apply a consistent amount of the greasy soil to each coupon.

o Weigh the soiled coupons (W-).

e Cleaning:

o

Mount the soiled coupon in the Gardner scrub tester.

[¢]

Apply the cleaning formulation to the coupon or the scrubbing medium.

[¢]

Scrub for a predetermined number of cycles.

[e]

Rinse the coupon thoroughly and dry it.
o Evaluation:
o Weigh the cleaned and dried coupon (W5).

o Calculate the percentage of grease removed: Grease Removal (%) = [(Wz2 - W1) - (W5 -
W1)) / (W2 - W1)] x 100

Data Presentation: The data can be tabulated to compare the degreasing performance of
different formulations.

Table 5: Example Data Table for Degreasing Performance

. 3-Butoxy-1- Average Grease o
Formulation ID Standard Deviation
propanol Conc. (%) Removal (%)

Control (No Solvent) 0

Formulation D 3.0

Formulation E 5.0

Formulation F 7.0
Visualizations
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The following diagrams illustrate key concepts and workflows related to the use of 3-Butoxy-1-
propanol in industrial cleaners.

Key Properties Functions in Cleaners

3-Butoxv-1-propanol Molectle Hydrophilic Head Enables water miscibility
ealion (-OH group)

CH3(CHz2):0CH2CH(OH)CH3

Hydrophobic Tail Interacts with non-polar soils Solvent Action
(Butoxy group) (Dissolves Grease & Oil)

Click to download full resolution via product page

Caption: Molecular structure and functions of 3-Butoxy-1-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. PROPYLENE GLYCOL N-BUTYL ETHER - Ataman Kimya [atamanchemicals.com]
. info.virox.com [info.virox.com]
. dl.iranchembook.ir [dl.iranchembook.ir]

. US3882038A - Cleaner compositions - Google Patents [patents.google.com]

1
2
3
4
e 5. 3-Butoxy-1-propanol | C7H1602 | CID 82457 - PubChem [pubchem.ncbi.nim.nih.gov]
6. Buy 3-Butoxy-1-propanol (EVT-317842) | 10215-33-5 [evitachem.com]

7. eastman.com [eastman.com]

8. Propylene glycol n-butyl ether (PNB) — South City Petrochem [southcitypetrochem.com]
9. delltech.com [delltech.com]

e 10. webstore.ansi.org [webstore.ansi.org]

e 11. inddist.com [inddist.com]

e 12. scribd.com [scribd.com]

 To cite this document: BenchChem. [Application Notes and Protocols: 3-Butoxy-1-propanol
in Industrial Cleaner Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156417#use-of-3-butoxy-1-propanol-in-the-
formulation-of-industrial-cleaners]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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